Cas no 3368-04-5 (4-Methylumbelliferyl phosphate)
4-Methylumbelliferyl phosphate (4-MUP) is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting alkaline phosphatase (ALP) activity. Upon enzymatic hydrolysis, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its high specificity, stability, and low background fluorescence, making it suitable for applications in biochemistry, molecular biology, and diagnostic testing. Its water solubility and compatibility with various buffer systems further enhance its utility in both research and clinical settings. 4-MUP is a reliable choice for fluorescence-based assays due to its consistent performance and broad linear detection range.
3368-04-5 structure
Product Name:4-Methylumbelliferyl phosphate
CAS No:3368-04-5
MF:C10H9O6P
MW:256.148624181747
MDL:MFCD00016969
CID:44073
PubChem ID:24896808
Update Time:2025-06-09
4-Methylumbelliferyl phosphate Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-oxo-2H-chromen-7-yl dihydrogen phosphate
- 4-Methyl-2-oxo-2H-1-benzopyran-7-yl phosphate
- 4-METHYLUMBELLIFERYL PHOSPHATE
- PHOSPHORIC ACID 4-METHYLUMBELLIFERYL ESTER
- 4-methyl-2-oxo-2H-1-benzopyran-7-ylphosphonic acid
- 4-methylumbelifferyl phosphate
- 4-methylumbelliferone phosphate
- 4-Methylumbelliferyl phosphate (4-MUP) Liquid Substrate System
- 4-MethyluMbelliferyl β-D-glucopyranoside
- 4-Methylumbelliferylphosphate,Free Acid
- 4-Methylumbelliferyl-phosphoric acid
- 4-MUP
- MUP
- 4-Methylumbelliferyl phosphate
-
- MDL： MFCD00016969
- Inchi： 1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14)
- InChI Key： BCHIXGBGRHLSBE-UHFFFAOYSA-N
- SMILES： P(=O)(O)(O)OC1C=CC2C(C)=CC(=O)OC=2C=1
Computed Properties
- Exact Mass: 256.01400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- Color/Form: White crystal powder
- Density: 1.5830
- Melting Point: 215-218 ºC
- Boiling Point: 511.4°Cat760mmHg
- Flash Point: 263.1°C
- Refractive Index: 1.615
- Water Partition Coefficient: Soluble in water
- PSA: 106.78000
- LogP: 1.57290
- Solubility: Not determined
4-Methylumbelliferyl phosphate Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylumbelliferyl phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-D0994-10mM*1mLinWater |
4-Methylumbelliferyl phosphate |
3368-04-5 | 99.88% | 10mM*1mLinWater |
￥550 | 2022-09-01 | |
| MedChemExpress | HY-D0994-50mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | 99.93% | 50mg |
￥500 | 2022-06-06 | |
| Chemenu | CM100341-10g |
2H-1-Benzopyran-2-one,4-methyl-7-(phosphonooxy)- |
3368-04-5 | 95% | 10g |
$432 | 2021-06-09 | |
| Chemenu | CM100341-25g |
2H-1-Benzopyran-2-one,4-methyl-7-(phosphonooxy)- |
3368-04-5 | 95% | 25g |
$917 | 2021-06-09 | |
| Fluorochem | M04137-250mg |
4-Methylumbelliferyl phosphate (free acid) |
3368-04-5 | 95+% | 250mg |
￡33.00 | 2022-02-28 | |
| Fluorochem | M04137-1g |
4-Methylumbelliferyl phosphate (free acid) |
3368-04-5 | 95+% | 1g |
￡71.00 | 2022-02-28 | |
| Fluorochem | M04137-5g |
4-Methylumbelliferyl phosphate (free acid) |
3368-04-5 | 95+% | 5g |
￡252.00 | 2022-02-28 | |
| Fluorochem | M04137-25g |
4-Methylumbelliferyl phosphate (free acid) |
3368-04-5 | 95+% | 25g |
￡1025.00 | 2022-02-28 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | MM7398-100mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | ≥99% | 100mg |
￥350元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | MM7398-1g |
4-Methylumbelliferyl phosphate |
3368-04-5 | ≥99% | 1g |
￥1950元 | 2023-09-15 |
4-Methylumbelliferyl phosphate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3368-04-5 (4-Methylumbelliferyl phosphate) Related Products
- 80284-77-1(Diphosphoric acid,P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI))
- 214491-43-7(DiFMUP)
- 125328-83-8(4-Methylumbelliferyl Phosphate, Dilithium Salt)
- 22919-26-2(Sodium 4-methyl-2-oxo-2H-chromen-7-yl phosphate)
- 122018-93-3(2H-1-Benzopyran-2-one,7-(phosphonooxy)-4-(trifluoromethyl)-)
- 97055-84-0(4-Methylumbelliferyl Phosphocholine)
- 51379-07-8(Bis(4-Methylumbelliferyl)phosphate)
- 107475-10-5(4-Methylumbelliferyl Phosphate Bis-(2-amino- 2-methyl-1,3-propanediol) Salt)
- 897-83-6(Phosphoric acid,diethyl 4-methyl-2-oxo-2H-1-benzopyran-7-yl ester)
- 84282-11-1(4-Methylumbelliferyl Pyrophosphate Diester Disodium Salt)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
